4-(p-FLUOROBENZOYL)-4-HYDROXYPIPERIDINE HYDROCHLORIDE

• CAS RN: 59834-51-4
• Molecular Formula: C12H15ClFNO2
• Molecular Weight: 259.70 g/mol
• IUPAC Name: (4-fluorophenyl)-(4-hydroxypiperidin-4-yl)methanone;hydrochloride
• InChI: InChI=1S/C12H14FNO2.ClH/c13-10-3-1-9(2-4-10)11(15)12(16)5-7-14-8-6-12;/h1-4,14,16H,5-8H2;1H
• InChI Key: URDKVNACVSVDBN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C(=O)C2=CC=C(C=C2)F)O.Cl

Description

4-(p-FLUOROBENZOYL)-4-HYDROXYPIPERIDINE HYDROCHLORIDE is a useful research compound. Its molecular formula is C12H15ClFNO2 and its molecular weight is 259.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 27.9 grams (0.1 mole) of 4-acetoxy-4-(p-fluorobenzoyl)-1-methylpiperidine in 200 ml. of benzene was added 27.1 (0.25 mole) of ethyl chloroformate. The mixture was refluxed for 48 hours. The mixture was extracted with H2O, the organic solution was dried (MgSO4) and filtered. The filtrate was concentrated. To the resulting oil was added 250 ml. of 6 Normal HCl and the mixture was refluxed for seventy-two hours. Most of the water was removed under reduced pressure. Ethanol was added and the solution cooled. The solid which precipitated was collected by filtration and recrystallized from ethanol giving eighteen grams of 4-(p-fluorobenzoyl)-4-hydroxypiperidine hydrochloride. Melting point 241°-243° C.